Cas no 61077-67-6 (1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)-)

• Product Name: 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)-
• CAS No: 61077-67-6
• MF: C₉H₁₈OSi
• MW: 170.324123859406
• CID: 492919
• Update Time: 2026-04-29

1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)-
• 1-ISO-PROPYL-3-(1,1,1-TRIMETHYLSILYL)-2-PROPYN-1-OL
• 4-methyl-1-trimethylsilylpent-1-yn-3-ol
• 1-iso-Propyl-3-(1,1,1-trimethylsilyl)-2-
• 4-methyl-1-(trimethylsilyl)pent-1-yn-3-ol
• AC1MC0LI
• CTK2E7501

Computed Properties

• Exact Mass: 170.11274

Experimental Properties

• PSA: 20.23

Additional information on 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)-

Introduction to 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- (CAS No. 61077-67-6) and Its Emerging Applications in Chemical Biology

1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)-, identified by the CAS number 61077-67-6, is a specialized organosilicon compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of terminal alkynes, characterized by a triple bond at one end of the carbon chain, and it is further modified with a trimethylsilyl (TMS) group at the terminal position. The presence of the TMS moiety enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and pharmaceutical research.

The structural motif of 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- (CAS No. 61077-67-6) consists of a five-carbon backbone with a triple bond between the first and second carbons, a methyl group at the fourth carbon, and a trimethylsilyl group attached to the first carbon. This configuration imparts distinct electronic and steric properties, which are exploited in various biochemical applications. The compound’s ability to participate in diverse chemical reactions, such as Sonogashira coupling, hydrosilylation, and oxidation processes, makes it a versatile building block for constructing more complex molecules.

In recent years, there has been growing interest in the applications of terminal alkynes like 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- (CAS No. 61077-67-6) in medicinal chemistry and drug discovery. The triple bond in alkynes serves as an effective handle for further functionalization, enabling the synthesis of pharmacophores with tailored biological activities. For instance, researchers have leveraged this compound to develop novel analogs of natural products and bioactive molecules that exhibit antimicrobial, anti-inflammatory, or anticancer properties.

One of the most notable applications of 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- (CAS No. 61077-67-6) is in the synthesis of conjugated polymers for organic electronics. The alkyne group can be polymerized via Kumada or Negishi coupling reactions to form polyacetylenes with high charge carrier mobility. These polymers are being explored for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The incorporation of the trimethylsilyl group improves the stability of these polymers during synthesis and processing.

Another emerging area where this compound is making an impact is in bioconjugation chemistry. The reactive nature of terminal alkynes allows for efficient coupling with biomolecules such as peptides, proteins, and nucleic acids using click chemistry approaches like copper-catalyzed azide–alkyne cycloaddition (CuAAC). This method has been widely used to label biomolecules for imaging studies or to construct enzyme inhibitors and drug candidates. The stability provided by the trimethylsilyl group ensures that these conjugates remain intact under various biological conditions.

The pharmaceutical industry has also recognized the potential of 1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- (CAS No. 61077-67-6) as a key intermediate in drug development. Researchers have demonstrated its utility in synthesizing heterocyclic compounds that exhibit therapeutic effects. For example, derivatives of this compound have been investigated for their role as kinase inhibitors or as modulators of G-protein coupled receptors (GPCRs). The ability to introduce diverse functional groups into the molecule allows for fine-tuning its pharmacokinetic and pharmacodynamic properties.

In conclusion,1-Pentyn-3-ol, 4-methyl-1-(trimethylsilyl)- (CAS No. 61077-67-6) represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features enable it to serve as a versatile intermediate in synthetic chemistry, a building block for advanced materials, and a precursor for biologically active molecules. As research continues to uncover new methodologies and applications,this compound is poised to play an increasingly important role in scientific innovation.